Cas no 174636-72-7 (2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 174636-72-7
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• MDL: MFCD03421056
• CID: 1367812
• PubChem ID: 10685445
• Update Time: 2025-05-21

2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonyl chloride, 2-(2-methoxyphenyl)-
• DTXSID801240415
• STL196923
• 2-(2-Methoxyphenyl)-4-quinolinecarbonyl chloride
• MFCD03421056
• AKOS005173003
• BBL014514
• 2-(2-methoxyphenyl)quinoline-4-carbonylChloride
• SCHEMBL13957845
• ALBB-010844
• VS-04345
• 2-(2-methoxyphenyl)quinoline-4-carbonyl Chloride
• 174636-72-7
• 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421056
• Inchi： 1S/C17H12ClNO2/c1-21-16-9-5-3-7-12(16)15-10-13(17(18)20)11-6-2-4-8-14(11)19-15/h2-10H,1H3
• InChI Key： LHHKHMHFAAYQHE-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC=CC=2OC)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 297.05576
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 174636-72-7): Properties, Applications, and Industry Insights

2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 174636-72-7) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. This quinoline derivative features a reactive carbonyl chloride group, making it highly valuable for amide bond formation and other coupling reactions. Its structural uniqueness, combining a methoxyphenyl moiety with a quinoline core, has attracted significant attention from researchers exploring novel bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride has surged, driven by advancements in targeted drug discovery and green chemistry methodologies. Industry trends show growing interest in compounds that enable C-H activation and late-stage functionalization, areas where this molecule demonstrates notable utility. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its stability under controlled conditions, addressing common queries about compound storage and handling protocols.

The compound's structure-activity relationship (SAR) has been extensively studied in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents. Recent publications highlight its use in developing fluorescence probes for cellular imaging, aligning with the rising focus on theranostic applications. Researchers frequently search for solubility data and reaction yields with this reagent, reflecting practical concerns in process optimization.

From a commercial perspective, 174636-72-7 is manufactured under strict GMP-like conditions to ensure batch-to-batch consistency, a critical factor for scale-up production. Suppliers emphasize its compatibility with continuous flow chemistry systems, responding to industry demands for sustainable synthesis routes. Regulatory databases confirm its compliance with major REACH and FDA guidelines for research use.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for catalytic purposes and as a building block for OLED materials. These developments correlate with increased searches for electronic-grade chemicals and energy storage materials. Stability studies indicate optimal performance when stored in anhydrous environments, addressing frequent user questions about degradation prevention.

Quality control protocols for 2-(2-Methoxyphenyl)quinoline-4-carbonyl chloride typically involve residual solvent analysis and heavy metal screening, meeting stringent pharmaceutical standards. The scientific community actively investigates its photophysical properties, with recent findings suggesting potential in bioimaging applications. This aligns with trending research topics like precision medicine and molecular diagnostics.

In synthetic methodology development, this compound serves as a benchmark for studying nucleophilic substitution reactions at the 4-position of quinoline systems. Patent analyses reveal its inclusion in several drug candidate pipelines, particularly for central nervous system (CNS) targets. These observations correspond to frequent search queries about blood-brain barrier permeability enhancers.

Environmental considerations have prompted studies on the biodegradation pathways of quinoline derivatives, including this compound. Results indicate favorable ecological profiles when proper waste management procedures are followed. Such data responds to growing industry emphasis on green chemistry metrics and environmental impact assessments.

The global market for 174636-72-7 reflects regional variations in research investment patterns, with analytical reports tracking its supply chain dynamics. Academic and industrial laboratories frequently inquire about alternative synthetic routes and cost-effective purification methods, highlighting opportunities for process innovation. Technical bulletins recommend inert atmosphere handling to maintain product integrity during transfer operations.

Future research directions may explore its potential in click chemistry applications and as a template for heterocyclic diversity expansion. These prospects align with current interests in fragment-based drug design and combinatorial chemistry. The compound's crystallographic data has been deposited in major chemical databases, facilitating computational studies of its molecular interactions.